Cas no 1249158-41-5 (1-(3-Bromo-2-hydroxy-5-methylphenyl)-2-methylpropan-1-one)

• Product Name: 1-(3-Bromo-2-hydroxy-5-methylphenyl)-2-methylpropan-1-one
• CAS No: 1249158-41-5
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 5744292
• PubChem ID: 62379380
• Update Time: 2025-05-27

1-(3-Bromo-2-hydroxy-5-methylphenyl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• CS-0273442
• AKOS011665832
• 1249158-41-5
• 1-(3-bromo-2-hydroxy-5-methylphenyl)-2-methylpropan-1-one
• EN300-1276413
• 1-Propanone, 1-(3-bromo-2-hydroxy-5-methylphenyl)-2-methyl-
• 1-(3-Bromo-2-hydroxy-5-methylphenyl)-2-methylpropan-1-one

• Inchi： 1S/C11H13BrO2/c1-6(2)10(13)8-4-7(3)5-9(12)11(8)14/h4-6,14H,1-3H3
• InChI Key： KFVMNGJBUJEQKX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1O)C(C(C)C)=O

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.388±0.06 g/cm3(Predicted)
• Boiling Point: 302.1±42.0 °C(Predicted)
• pka: 6.89±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-Bromo-2-hydroxy-5-methylphenyl)-2-methylpropan-1-one

Comprehensive Overview of 1-(3-Bromo-2-hydroxy-5-methylphenyl)-2-methylpropan-1-one (CAS 1249158-41-5)

1-(3-Bromo-2-hydroxy-5-methylphenyl)-2-methylpropan-1-one (CAS 1249158-41-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its CAS number 1249158-41-5, features a brominated hydroxy-methylphenyl group attached to a propanone backbone, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel small-molecule therapeutics and functional materials.

The molecular structure of 1-(3-Bromo-2-hydroxy-5-methylphenyl)-2-methylpropan-1-one includes a bromine substituent at the 3-position and a hydroxy group at the 2-position of the phenyl ring, which enhances its reactivity in various chemical transformations. This structural motif is particularly relevant in the context of cross-coupling reactions, a hot topic in modern organic synthesis. With the growing demand for sustainable chemistry and green synthesis, this compound’s role in catalytic processes and atom-efficient reactions is being actively explored.

In recent years, the compound’s potential in drug discovery has been a focal point. Its brominated aromatic core is a key feature in the design of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Given the rising interest in precision medicine and personalized therapeutics, researchers are investigating how derivatives of CAS 1249158-41-5 can be tailored to interact with specific biological pathways. This aligns with the broader trend of computational chemistry and AI-driven drug design, where such compounds are screened virtually for optimal properties.

Another area of interest is the compound’s utility in material science. The presence of both hydroxy and bromo functional groups allows for versatile modifications, making it a candidate for developing advanced polymers and photoactive materials. With the surge in demand for organic electronics and optoelectronic devices, 1-(3-Bromo-2-hydroxy-5-methylphenyl)-2-methylpropan-1-one could play a role in synthesizing light-emitting diodes (LEDs) or solar cell components.

From a commercial perspective, the compound’s synthesis and scalability are critical considerations. Manufacturers are optimizing cost-effective production methods to meet the needs of academic and industrial labs. Questions like "How to synthesize CAS 1249158-41-5?" or "What are the alternative routes for bromination?" are frequently searched, reflecting the practical challenges in its preparation. Additionally, the compound’s stability and storage conditions are often discussed, as these factors impact its usability in long-term research projects.

In summary, 1-(3-Bromo-2-hydroxy-5-methylphenyl)-2-methylpropan-1-one (CAS 1249158-41-5) is a multifaceted compound with promising applications in pharmaceuticals, material science, and catalysis. Its structural features align with current trends in sustainable chemistry and targeted drug development, making it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is likely to remain a key player in innovative chemical solutions.